Cas no 139164-93-5 (1-Hexen-3-ol, (S)-)

• Product Name: 1-Hexen-3-ol, (S)-
• CAS No: 139164-93-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1262193
• Update Time: 2024-08-04

1-Hexen-3-ol, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-ol, (S)-
• 1-Hexen-3-ol, (3S)-

• Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m1/s1
• InChI Key： BVOSSZSHBZQJOI-ZCFIWIBFSA-N
• SMILES： C=C[C@@H](O)CCC

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Amber liquid
• Density: 0.835
• Melting Point: -15 C
• Boiling Point: 135℃
• Flash Point: 35℃
• Refractive Index: 1.427-1.43
• PSA: 20.23
• LogP: 1.33340
• pka: 14.49±0.20(Predicted)

1-Hexen-3-ol, (S)- Security Information

• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.